Cas no 2172566-64-0 (2-(7-{(9H-fluoren-9-yl)methoxycarbonyl}-1,4,7,10-tetraazacyclododecan-1-yl)acetic acid)

• Product Name: 2-(7-{(9H-fluoren-9-yl)methoxycarbonyl}-1,4,7,10-tetraazacyclododecan-1-yl)acetic acid
• CAS No: 2172566-64-0
• MF: C₂₅H₃₂N₄O₄
• MW: 452.545986175537
• CID: 6440756
• PubChem ID: 165589221
• Update Time: 2025-05-19

2-(7-{(9H-fluoren-9-yl)methoxycarbonyl}-1,4,7,10-tetraazacyclododecan-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(7-{(9H-fluoren-9-yl)methoxycarbonyl}-1,4,7,10-tetraazacyclododecan-1-yl)acetic acid
• EN300-1556084
• 2172566-64-0
• 2-(7-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1,4,7,10-tetraazacyclododecan-1-yl)acetic acid

• Inchi： 1S/C25H32N4O4/c30-24(31)17-28-13-9-26-11-15-29(16-12-27-10-14-28)25(32)33-18-23-21-7-3-1-5-19(21)20-6-2-4-8-22(20)23/h1-8,23,26-27H,9-18H2,(H,30,31)
• InChI Key： QORKOUWHKCIOCX-UHFFFAOYSA-N
• SMILES： O(C(N1CCNCCN(CC(=O)O)CCNCC1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 452.24235551g/mol
• Monoisotopic Mass: 452.24235551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 612
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 94.1Ų

Additional information on 2-(7-{(9H-fluoren-9-yl)methoxycarbonyl}-1,4,7,10-tetraazacyclododecan-1-yl)acetic acid

Comprehensive Analysis of 2-(7-{(9H-fluoren-9-yl)methoxycarbonyl}-1,4,7,10-tetraazacyclododecan-1-yl)acetic acid (CAS No. 2172566-64-0)

In the rapidly evolving field of chemical synthesis and pharmaceutical research, 2-(7-{(9H-fluoren-9-yl)methoxycarbonyl}-1,4,7,10-tetraazacyclododecan-1-yl)acetic acid (CAS No. 2172566-64-0) has emerged as a compound of significant interest. This molecule, characterized by its intricate structure featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a 1,4,7,10-tetraazacyclododecane (cyclen) macrocycle, plays a pivotal role in peptide synthesis, radiopharmaceuticals, and chelation chemistry. Its unique properties make it a valuable tool for researchers exploring advanced drug delivery systems and diagnostic imaging agents.

The compound's Fmoc-protected cyclen backbone is particularly noteworthy, as it combines the stability of the Fmoc group with the versatile coordination capabilities of the cyclen moiety. This dual functionality enables applications in solid-phase peptide synthesis (SPPS), where the Fmoc group serves as a temporary protecting group for amines, while the cyclen ring provides a scaffold for metal ion binding. Such features align with current trends in personalized medicine and targeted therapies, where precision in molecular design is paramount.

Recent advancements in radiopharmaceuticals have further highlighted the importance of CAS No. 2172566-64-0. The cyclen component's ability to chelate radionuclides like gallium-68 or copper-64 makes it indispensable for positron emission tomography (PET) imaging. Researchers are actively investigating its potential in oncology, particularly for tumor-targeting probes and theranostic agents. This aligns with the growing demand for non-invasive diagnostic tools and the integration of AI-driven imaging analysis in clinical settings.

From a synthetic chemistry perspective, the compound's carboxylic acid terminus offers additional functionalization opportunities. It can be conjugated to peptides, antibodies, or nanoparticles, enabling the development of hybrid materials for drug delivery or biosensing. Such applications resonate with the increasing focus on nanomedicine and bioconjugation techniques, topics frequently searched in academic and industrial databases.

Quality control and scalability are critical considerations for 2-(7-{(9H-fluoren-9-yl)methoxycarbonyl}-1,4,7,10-tetraazacyclododecan-1-yl)acetic acid. Analytical methods such as HPLC, mass spectrometry, and NMR are essential to ensure purity, especially given its use in sensitive biomedical applications. The compound's stability under various pH conditions and solvent systems is also a key research focus, addressing common queries about its handling and storage in laboratory settings.

In summary, CAS No. 2172566-64-0 represents a versatile building block at the intersection of organic chemistry, radiopharmacy, and materials science. Its multifunctional design caters to cutting-edge research in drug development, molecular imaging, and bioconjugation, making it a subject of ongoing exploration in both academic and industrial circles. As the scientific community continues to innovate, this compound is poised to play an even greater role in addressing contemporary challenges in healthcare and biotechnology.